Cas no 96515-79-6 (5-Chloro-2-fluorobenzaldehyde)

5-Chloro-2-fluorobenzaldehyde structure

Product Name:5-Chloro-2-fluorobenzaldehyde

CAS No:96515-79-6

MF:C₇H₄ClFO

MW:158.557464599609

MDL:MFCD03094518

CID:61849

PubChem ID:253660736

Update Time:2024-10-25

5-Chloro-2-fluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

- 5-Chloro-2-fluorobenzaldehyde
- 3-CHLORO-6-FLUORO BENZALDEHYDE
- 2-fluoro-5-chlorobenzaldehyde
- 5-Chloro-2-fluoro-benzaldehyde
- 3-Chloro-6-fluorobenzaldehyde
- 5-Chloro-2-fluorobenzaldehyde (ACI)
- 96515-79-6
- BBL029881
- SY017708
- DB-007005
- MFCD03094518
- AC-3829
- SCHEMBL42333
- J-517300
- BENZALDEHYDE, 5-CHLORO-2-FLUORO-
- DTXSID20378576
- CL8373
- 2-fluoro-5-chloro-benzaldehyde
- EN300-54987
- WDTUCEMLUHTMCB-UHFFFAOYSA-N
- 5-Chloro-2-fluorobenzaldehyde, 97%
- C3114
- 5-Chloro-2-fluorobenzaldehyde, AldrichCPR
- CS-W007736
- 2-fluoro-5-chloro benzaldehyde
- STL370333
- AKOS005255187
- PS-8804
- Z819785594
- MDL： MFCD03094518
- Inchi： 1S/C7H4ClFO/c8-6-1-2-7(9)5(3-6)4-10/h1-4H
- InChI Key： WDTUCEMLUHTMCB-UHFFFAOYSA-N
- SMILES： O=CC1C(F)=CC=C(Cl)C=1

Computed Properties

Exact Mass: 157.99300
Monoisotopic Mass: 157.993
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 129
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 2.1
Topological Polar Surface Area: 17.1A^2

Experimental Properties

Color/Form: Colorless or grayish yellow liquid
Density: 1.352
Melting Point: 35.0 to 39.0 deg-C
Boiling Point: 210.092°C at 760 mmHg
Flash Point: Fahrenheit: 203 ° f
Celsius: 95 ° c
Refractive Index: 1.5410
PSA: 17.07000
LogP: 2.29160
Sensitiveness: Air Sensitive
Solubility: Insoluble in water

5-Chloro-2-fluorobenzaldehyde Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H315,H319,H335
Warning Statement： P261,P305
P351
P338,P302
P352,P321,P405,P501A
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 22
Safety Instruction： S26-S36/37/39
Hazardous Material Identification：
Storage Condition：Store at room temperature
Risk Phrases：R36/37/38

5-Chloro-2-fluorobenzaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	C3114-25g	5-Chloro-2-fluorobenzaldehyde	96515-79-6	98.0%(GC)	25g	￥820.0	2022-06-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	C3114-5g	5-Chloro-2-fluorobenzaldehyde	96515-79-6	98.0%(GC)	5g	￥220.0	2022-06-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	C094R-5g	5-Chloro-2-fluorobenzaldehyde	96515-79-6	98%	5g	￥50.0	2022-06-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	C094R-100g	5-Chloro-2-fluorobenzaldehyde	96515-79-6	98%	100g	￥660.0	2022-06-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	C094R-25g	5-Chloro-2-fluorobenzaldehyde	96515-79-6	98%	25g	￥175.0	2022-06-10
Fluorochem	013958-1g	5-Chloro-2-fluorobenzaldehyde	96515-79-6	97%	1g	￡10.00	2022-03-01
Fluorochem	013958-5g	5-Chloro-2-fluorobenzaldehyde	96515-79-6	97%	5g	￡10.00	2022-03-01
Fluorochem	013958-10g	5-Chloro-2-fluorobenzaldehyde	96515-79-6	97%	10g	￡16.00	2022-03-01
Fluorochem	013958-25g	5-Chloro-2-fluorobenzaldehyde	96515-79-6	97%	25g	￡33.00	2022-03-01
Fluorochem	013958-100g	5-Chloro-2-fluorobenzaldehyde	96515-79-6	97%	100g	￡88.00	2022-03-01

5-Chloro-2-fluorobenzaldehyde Production Method

Production Method 1

96515-79-6

Reaction Conditions

1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ; -78 °C; 1.5 h, -78 °C
1.2 overnight, -78 °C → rt

Reference

: Preparation of 2-(4-bromo or 4-iodo phenylamino)benzoic acid derivatives as MEK inhibitors for use as antiviral agents

, World Intellectual Property Organization, , ,

Production Method 2

96515-79-6

Reaction Conditions

1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ; -78 °C; 1.5 h, -78 °C
1.2 -78 °C → rt; overnight, rt

Reference

: Preparation of 2-(4-bromo or 4-iodo phenylamino)benzoic acid derivatives as MEK inhibitors for the treatment of asthma

, World Intellectual Property Organization, , ,

Production Method 3

96515-79-6

Reaction Conditions

1.1 Reagents: Butyllithium , 2,2,6,6-Tetramethylpiperidine Solvents: Tetrahydrofuran , Hexane ; -70 °C; 2 h, -70 °C
1.2 Solvents: Tetrahydrofuran ; -70 °C

Reference

: Preparation of (guanidinoimino)tetrahydroquinolines as sodium-hydrogen exchange inhibitors

, European Patent Organization, , ,

Production Method 4

96515-79-6

Reaction Conditions

Reference

: Lewis acid-catalyzed redox-neutral amination of 2-(3-pyrroline-1-yl)benzaldehydes via intramolecular [1,5]-hydride shift/isomerization reaction

Jiang, Chun-Huan; Lei, Xiantao; Zhen, Le; Du, Hong-Jin; Wen, Xiaoan; et al, Beilstein Journal of Organic Chemistry, 2014, 10, 2892-2896

Production Method 5

96515-79-6

Reaction Conditions

1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ; -78 °C; 1.5 h, -78 °C
1.2 -78 °C → rt; overnight, rt
1.3 Reagents: Water Solvents: Diethyl ether

Reference

: Preparation of 2-phenylaminobenzamides and analogs as MEK inhibitors for the treatment of chronic pain

, World Intellectual Property Organization, , ,

Production Method 6

96515-79-6

Reaction Conditions

1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ; -78 °C; 1.5 h, -78 °C
1.2 overnight, -78 °C → rt

Reference

: Preparation of 2-(4-bromo or 4-iodo phenylamino)benzoic acid derivatives as MEK inhibitors

, World Intellectual Property Organization, , ,

Production Method 7

96515-79-6

Reaction Conditions

1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ; -78 °C; 1.5 h, -78 °C
1.2 overnight, -78 °C → rt

Reference

: Preparation of 2-phenylaminobenzoic acids and its amides as MEK inhibitors for treating or preventing septic shock

, World Intellectual Property Organization, , ,

Production Method 8

1306216-59-0

96515-79-6

Reaction Conditions

1.1 Reagents: Diisobutylaluminum hydride Solvents: Tetrahydrofuran ; -78 °C; 1 h, -78 °C
1.2 Reagents: Diisopropyl ether , Sodium hydroxide Solvents: Water ; rt → 25 °C; 15 min, 25 °C

Reference

: Preparation of disubstituted 1,5-naphthyridines as ALK5 inhibitors and therapeutic uses thereof

, World Intellectual Property Organization, , ,

Production Method 9

96515-79-6

Reaction Conditions

1.1 Reagents: Butyllithium , Diisopropylethylamine Solvents: Tetrahydrofuran , Hexane ; 10 min, 0 °C; 0 °C → -78 °C
1.2 1 h, -78 °C
1.3 20 min, -78 °C

Reference

: Preparation of 2,4-dioxothiazolidines and 4-oxo-2-thioxothiazolidines having telomerase inhibitory activity and methods of their use

, World Intellectual Property Organization, , ,

Production Method 10

96515-79-6

Reaction Conditions

1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ; rt → -78 °C; 10 min, -78 °C; 1 h, -78 °C
1.2 5 min, -78 °C; 10 min, -78 °C
1.3 Reagents: Acetic acid Solvents: Water ; -78 °C → rt

Reference

: Preparation of carbostyril derivatives as antimicrobial agents

, China, , ,

Production Method 11

188723-58-2

96515-79-6

Reaction Conditions

1.1 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ; 1 h, 20 °C
1.2 Reagents: Sodium hydroxide Solvents: Water

Reference

: Preparation of antidiabetic spirochroman compounds

, World Intellectual Property Organization, , ,

Production Method 12

394-30-9

96515-79-6

Reaction Conditions

1.1 Reagents: Methyl chloroformate , Triethylamine Solvents: Tetrahydrofuran ; 0.5 h, rt
1.2 Reagents: Sodium borohydride Solvents: Water ; overnight, rt
1.3 Reagents: Hydrochloric acid Solvents: Water
1.4 Reagents: Pyridinium chlorochromate Solvents: Dichloromethane ; 2 h, rt

Reference

: Preparation of spiroisoxazoline-based peptidomimetics as inhibitors of serine proteases, particularly HCV NS3-NS4A protease, for treating HCV infections

, United States, , ,

Production Method 13

452-66-4

96515-79-6

Reaction Conditions

1.1 Reagents: Chromium trioxide

Reference

: Synthesis and antihypertensive activity of 1,4-dihydropyridine derivatives with a 4-(disubstituted phenyl) ring and an aminoalkyl ester group: highly potent and long-lasting calcium antagonists

Kanno, Hideo; Yamaguchi, Hisao; Okamiya, Yoshiaki; Sunakawa, Kiyotaka; Takeshita, Toru; et al, Chemical & Pharmaceutical Bulletin, 1992, 40(8), 2049-54

Production Method 14

96515-79-6

Reaction Conditions

Reference

: Preparation of oxoheterocycle aminoguanidine hydrazone derivatives as sodium-proton exchange inhibitors

, World Intellectual Property Organization, , ,